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Compound of Interest

Compound Name: 4-Methylnicotinamide

Cat. No.: B043242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 4-
Methylnicotinamide, a key derivative of nicotinamide. Given the limited availability of direct

experimental data in publicly accessible literature, this guide synthesizes available

physicochemical information, data from closely related analogs, and established methodologies

to provide a robust framework for researchers. Detailed experimental protocols are provided to

enable the determination of precise solubility and stability profiles.

Physicochemical Properties
Understanding the fundamental physicochemical properties of 4-Methylnicotinamide is the

first step in predicting its behavior in various solvent systems and under different environmental

conditions.

Property Value Source

Molecular Formula C₇H₈N₂O [1][2][3][4]

Molecular Weight 136.15 g/mol [1][2][3][4]

Melting Point 102-105°C [1]

Calculated logP 1.37310 [1]

Physical Appearance Solid [5]
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Note: The logP value, a measure of lipophilicity, suggests that 4-Methylnicotinamide is likely

to have moderate solubility in both aqueous and organic solvents.

Solubility Profile
Direct quantitative solubility data for 4-Methylnicotinamide in a range of solvents is not readily

available in the literature. However, qualitative information and data from structurally similar

compounds can provide valuable insights. For instance, the closely related isomer, N-

Methylnicotinamide, is reported to be soluble in Dimethyl Sulfoxide (DMSO) at a concentration

of 27 mg/mL.[3] A deuterated version, N-Methylnicotinamide-d4, is also highly soluble in

DMSO, at 250 mg/mL.[6] Generally, pyridine carboxamide derivatives tend to be soluble in

organic solvents, while their solubility in water can be more limited.[7]

To obtain precise quantitative data, standardized experimental protocols are necessary.

Experimental Protocol: Equilibrium Solubility
Determination (Shake-Flask Method)
The shake-flask method is a widely recognized and reliable technique for determining the

equilibrium solubility of a compound.

Objective: To determine the saturation concentration of 4-Methylnicotinamide in various

solvents at a controlled temperature.

Materials:

4-Methylnicotinamide (high purity)

Selected solvents (e.g., water, ethanol, methanol, acetonitrile, DMSO, phosphate buffered

saline pH 7.4)

Glass vials with screw caps

Orbital shaker with temperature control

Centrifuge

Analytical balance
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Volumetric flasks and pipettes

HPLC-UV or UV-Vis spectrophotometer

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of 4-Methylnicotinamide
to a series of vials, each containing a known volume of a different solvent. The excess solid

should be clearly visible.

Equilibration: Seal the vials and place them in an orbital shaker set to a constant

temperature (e.g., 25°C or 37°C). Agitate the samples for a predetermined period (typically

24-72 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the

experimental temperature to let the excess solid settle. Centrifuge the vials to further

separate the undissolved solid from the supernatant.

Sample Analysis: Carefully withdraw an aliquot of the clear supernatant. Dilute the aliquot

with a suitable solvent to a concentration within the linear range of the analytical method.

Quantification: Analyze the concentration of 4-Methylnicotinamide in the diluted samples

using a validated HPLC-UV or UV-Vis spectrophotometric method.

Calculation: Calculate the original concentration of the saturated solution, which represents

the solubility of 4-Methylnicotinamide in that solvent at the specified temperature.

Stability Profile
The stability of 4-Methylnicotinamide is a critical parameter, particularly for its handling,

storage, and formulation. While specific degradation kinetics for 4-Methylnicotinamide are not

published, studies on related nicotinamide compounds indicate potential degradation

pathways, primarily hydrolysis of the amide group, especially under neutral to alkaline pH

conditions. Computational tools like Zeneth can be employed to predict potential degradation

pathways based on the molecule's structure.[8][9][10][11]

Experimental Protocol: Forced Degradation Studies
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Forced degradation studies are essential for identifying potential degradation products and

understanding the intrinsic stability of a molecule under various stress conditions.

Objective: To investigate the degradation of 4-Methylnicotinamide under acidic, basic,

oxidative, thermal, and photolytic stress.

Materials:

4-Methylnicotinamide solution of known concentration

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Hydrogen peroxide (H₂O₂)

Temperature-controlled oven

Photostability chamber

Validated stability-indicating HPLC method

Procedure:

Acid Hydrolysis: Treat a solution of 4-Methylnicotinamide with a solution of HCl (e.g., 0.1

M) and heat at an elevated temperature (e.g., 60°C) for a specified time.

Base Hydrolysis: Treat a solution of 4-Methylnicotinamide with a solution of NaOH (e.g.,

0.1 M) at room temperature or a slightly elevated temperature.

Oxidative Degradation: Treat a solution of 4-Methylnicotinamide with a solution of H₂O₂

(e.g., 3%) at room temperature.

Thermal Degradation: Expose a solid sample and a solution of 4-Methylnicotinamide to

high temperatures (e.g., 60-80°C) in a temperature-controlled oven.

Photolytic Degradation: Expose a solid sample and a solution of 4-Methylnicotinamide to

light in a photostability chamber according to ICH guidelines.
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Sample Analysis: At various time points, withdraw samples from each stress condition,

neutralize if necessary, and analyze using a validated stability-indicating HPLC method to

quantify the amount of remaining 4-Methylnicotinamide and detect any degradation

products.

Visualizing Experimental Workflows
To provide a clear overview of the methodologies described, the following diagrams illustrate

the key steps in determining the solubility and stability of 4-Methylnicotinamide.

Solubility Determination Workflow

Prepare Supersaturated Solutions
(Excess 4-Methylnicotinamide in Solvent)

Equilibrate
(e.g., 24-72h at constant temperature)

Separate Phases
(Centrifugation)

Analyze Supernatant
(HPLC-UV or UV-Vis)

Calculate Solubility
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Solubility Determination Workflow
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Forced Degradation Workflow

Prepare 4-Methylnicotinamide Solution

Apply Stress Conditions
(Acid, Base, Oxidative, Thermal, Photolytic)

Sample at Time Points

Analyze by Stability-Indicating HPLC

Evaluate Degradation Profile

Click to download full resolution via product page

Forced Degradation Workflow

Conclusion
While direct, comprehensive data on the solubility and stability of 4-Methylnicotinamide is

currently limited in the public domain, this guide provides a foundational understanding based

on its physicochemical properties and data from related compounds. The detailed experimental

protocols for the shake-flask solubility method and forced degradation studies offer researchers

and drug development professionals a clear path to generating the necessary quantitative data.

This information is crucial for informed decision-making in formulation development, analytical

method development, and ensuring the quality and efficacy of 4-Methylnicotinamide-

containing products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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